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Compound of Interest

Compound Name: 4-Bromo-3-fluorobenzotrifluoride

Cat. No.: B1329863

Essential Safety and Handling Guide for 4-Bromo-3-
fluorobenzotrifluoride

This guide provides critical safety, handling, and disposal information for 4-Bromo-3-
fluorobenzotrifluoride (CAS No: 40161-54-4), tailored for researchers, scientists, and
professionals in drug development. Adherence to these protocols is essential for ensuring a
safe laboratory environment.

Chemical Identifier:

Name: 4-Bromo-3-fluorobenzotrifluoride

Synonyms: 1-Bromo-2-fluoro-4-(trifluoromethyl)benzene, 4-Bromo-a,a,a,3-
tetrafluorotoluene[1][2]

Molecular Formula: C7H3BrFa[1]

Molecular Weight: 243.00 g/mol [3][4]

Hazard Identification

4-Bromo-3-fluorobenzotrifluoride is classified as a combustible liquid that can cause skin
and serious eye irritation, and may also cause respiratory irritation.[3][5][6]

GHS Hazard Statements:
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H227: Combustible liquid.[5][6]

H315: Causes skin irritation.[4][5][6]

H319: Causes serious eye irritation.[4][5][6]

H335: May cause respiratory irritation.[3][5]

Personal Protective Equipment (PPE)

A stringent PPE protocol is mandatory when handling this compound.[7] All work should be
conducted in a certified and functioning chemical fume hood.[7]
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Body Part Required PPE

Specifications and Best
Practices

Safety Goggles and Face

Eyes/Face )
Shield

Goggles must provide a
complete seal around the
eyes. A face shield should be
worn over goggles to protect
against splashes.[7][8]

Hands Chemical-Resistant Gloves

Wear protective gloves
suitable for the task,
considering chemical
compatibility and operational
conditions.[3][8] For direct
handling or risk of splash,
heavy-duty gloves such as
neoprene or butyl rubber are
recommended.[7] Immediately
change gloves if they become

contaminated.[7]

Chemical-Resistant Laboratory

Bod
y Coat

A long-sleeved, fully buttoned
lab coat is required.[7] For
significant exposure risk,
flame-retardant and antistatic
protective clothing should be

considered.[9]

Respiratory Respirator (if needed)

Respiratory protection is
required if vapors or aerosols
are generated.[9] Use only in a

well-ventilated area.[3][5]

Quantitative Data
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Property Value Source(s)
Boiling Point 145 °C [1][6]
Density 1.72 g/lcm3 [1][6]

Flash Point 77 °C [6]

Purity =>98% (GC) [1]8]

Occupational exposure limits have not been established for this substance.

Standard Operating Procedures
Handling and Storage Protocol

Preparation and Engineering Controls:
e Ensure a chemical fume hood is certified and operational before starting any work.[7]

o Designate a specific area within the fume hood for handling 4-Bromo-3-
fluorobenzotrifluoride to contain potential contamination.[7]

o Assemble all necessary equipment and reagents inside the fume hood.

o Locate the nearest emergency shower and eyewash station and ensure they are
unobstructed.[7][8]

Handling:

o Wear all required PPE as specified in the table above before handling the chemical.[3][8]

Avoid all personal contact, including inhalation of vapors or mists.[10][11]

Keep the container tightly closed when not in use.[3][5]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[5][6]

Use explosion-proof equipment and take precautionary measures against static discharge.[8]

[9]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.chemimpex.com/products/45752
https://www.tcichemicals.com/OP/en/p/B3783
https://www.chemimpex.com/products/45752
https://www.tcichemicals.com/OP/en/p/B3783
https://www.tcichemicals.com/OP/en/p/B3783
https://www.chemimpex.com/products/45752
https://www.tcichemicals.com/OP/en/sds/B3783_JP_EN.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.benchchem.com/product/b1329863?utm_src=pdf-body
https://www.benchchem.com/product/b1329863?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Bromo_3_iodophenol.pdf
https://www.tcichemicals.com/OP/en/sds/B3783_JP_EN.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20117~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2018:29:49~~4-Bromo-3-fluorobenzotrifluoride~~
https://www.tcichemicals.com/OP/en/sds/B3783_JP_EN.pdf
https://store.apolloscientific.co.uk/storage/msds/PC1422_msds.pdf
https://www.chemicalbook.com/msds/3-bromo-4-fluorobenzotrifluoride.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20117~~PDF~~MTR~~CGV4~~EN~~2025-10-07%2018:29:49~~4-Bromo-3-fluorobenzotrifluoride~~
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-70.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1800%2F1800-B-70.pdf
https://www.tcichemicals.com/OP/en/p/B3783
https://www.tcichemicals.com/OP/en/sds/B3783_JP_EN.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/152692
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

 After handling, wash hands and any exposed skin thoroughly with soap and water.[3][5][6]

Storage:

First Aid Measures

Store in a cool, dry, and well-ventilated place.[3][5][8]
Keep the container tightly closed and store locked up.[3][5][10]
Store at refrigerated temperatures (2 - 8 °C).[1]

Incompatible materials include strong oxidizing agents.[12]

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to

do. Seek immediate medical attention.[3][5][8]

Skin Contact

Take off immediately all contaminated clothing.
Wash off with plenty of soap and water for at
least 15 minutes. If skin irritation persists, seek
medical advice.[3][5][9]

Remove the person to fresh air and keep them

comfortable for breathing. If not breathing, give

Inhalation
artificial respiration. Get medical attention if
symptoms occur.[3][5][13]
Clean mouth with water and drink plenty of
water afterwards. Do NOT induce vomiting.
Ingestion Never give anything by mouth to an

unconscious person. Seek medical advice.[3][9]
[11]

Disposal Plan

o Waste Classification: Waste is classified as hazardous.[3]
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» Disposal Method: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[3][5][8] This may involve
incineration in a chemical incinerator equipped with an afterburner and scrubber.[11]

o Contaminated Packaging: Dispose of as unused product.[11] Empty containers may retain
product residue and can be dangerous.[14]

Emergency Spill Response Workflow

In the event of a spill, follow the procedure outlined below.
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Spill Occurs

Assess Spill Size
Is it a major spill (>500 mL)?

No [(Minor Spill)

Evacuate Immediate Area Don Appropriate PPE
Alert Others & Call Emergency Services (Gloves, Goggles, Face Shield, Lab Coat)

Contain the Spill
Use inert absorbent material (sand, earth) to dike the spill.

Secure the Area
Close Doors, Post Warnings

Absorb the Spill
Carefully apply absorbent material over the liquid.

Collect Residue
Use non-sparking tools to collect absorbed material.

Package for Disposal
Place in a suitable, labeled, closed container for hazardous waste.

Decontaminate Area
Clean the spill area with soap and water.

Dispose of Contaminated PPE
Place in hazardous waste container.

Report Incident
Complete an incident report as per institutional policy.

Click to download full resolution via product page

Caption: Workflow for handling a 4-Bromo-3-fluorobenzotrifluoride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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